Cas no 760192-99-2 (2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine)

• Product Name: 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine
• CAS No: 760192-99-2
• MF: C₁₁H₈ClNOS
• MW: 237.705320358276
• MDL: MFCD02260448
• CID: 870645
• PubChem ID: 24723332
• Update Time: 2025-05-23

2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine Chemical and Physical Properties

Names and Identifiers

• (2-chloro-3-pyridyl)-(3-methyl-2-thienyl)methanone
• (2-chloropyridin-3-yl)-(3-methylthiophen-2-yl)methanone
• 2-Chloro-3-(3-methyl-2-thenoyl)pyridine
• (2-chloropyridin-3-yl)(3-methyl-2-thienyl)methanone
• methanone, (2-chloro-3-pyridinyl)(3-methyl-2-thienyl)-
• AKOS016018843
• MFCD02260448
• FT-0729714
• DTXSID80641778
• (2-Chloropyridin-3-yl)(3-methylthiophen-2-yl)methanone
• 760192-99-2
• SCHEMBL13116717
• 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine

• MDL： MFCD02260448
• Inchi： 1S/C11H8ClNOS/c1-7-4-6-15-10(7)9(14)8-3-2-5-13-11(8)12/h2-6H,1H3
• InChI Key： NJINBRWBUJJELI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C1=C(C)C=CS1)=O

Computed Properties

• Exact Mass: 237.00200
• Monoisotopic Mass: 237.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.331
• Boiling Point: 355.6°C at 760 mmHg
• Flash Point: 168.9°C
• Refractive Index: 1.614
• PSA: 58.20000
• LogP: 3.33590

Additional information on 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine

Introduction to 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine (CAS No. 760192-99-2)

2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine (CAS No. 760192-99-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine consists of a pyridine ring substituted with a chloro group at the 2-position and a 3-methyl-2-thenoyl group at the 3-position. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for synthetic transformations and biological evaluations.

In recent years, the study of 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine has been driven by its potential as a lead compound in drug discovery. Researchers have explored its pharmacological activities, including its interactions with various biological targets such as enzymes, receptors, and ion channels. One notable area of interest is its role as a modulator of specific protein kinases, which are key regulators of cellular signaling pathways involved in disease processes.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine to inhibit the activity of certain kinases associated with cancer progression. The compound demonstrated selective inhibition of these kinases, suggesting its potential as a targeted therapy for cancer treatment. Further investigations are underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

Beyond its anticancer properties, 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects and potential use in treating inflammatory diseases. Preliminary studies have indicated that it can modulate inflammatory cytokines and reduce inflammation in animal models, opening new avenues for drug development.

The synthetic accessibility of 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods typically involve multistep reactions that include functional group manipulations and ring-forming processes. The ability to synthesize the compound on a larger scale is crucial for advancing it through preclinical and clinical stages.

In addition to its therapeutic applications, 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine has also been studied for its use as a building block in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable intermediate in organic synthesis, enabling the construction of a wide range of biologically active compounds. This versatility has led to its adoption in combinatorial chemistry approaches, where it serves as a scaffold for generating libraries of compounds for high-throughput screening.

The safety profile of 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine is an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have generally shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-Chloro-3-(3-Methyl-2-Thenoyl)Pyridine (CAS No. 760192-99-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various diseases and improve patient outcomes.